Di(alpha-tocopherol) Phosphate
Di(alpha-tocopherol) Phosphate
Di(α-tocopherol) Phosphate is used as a vitamin E supplement.
Brand Name:
Vulcanchem
CAS No.:
311313-37-8
VCID:
VC0126880
InChI:
InChI=1S/C58H99O6P/c1-39(2)23-17-25-41(5)27-19-29-43(7)31-21-35-57(15)37-33-51-49(13)53(45(9)47(11)55(51)61-57)63-65(59,60)64-54-46(10)48(12)56-52(50(54)14)34-38-58(16,62-56)36-22-32-44(8)30-20-28-42(6)26-18-24-40(3)4/h39-44H,17-38H2,1-16H3,(H,59,60)/t41-,42+,43-,44+,57-,58+
SMILES:
CC1=C(C(=C(C2=C1OC(CC2)(C)CCCC(C)CCCC(C)CCCC(C)C)C)OP(=O)(O)OC3=C(C4=C(C(=C3C)C)OC(CC4)(C)CCCC(C)CCCC(C)CCCC(C)C)C)C
Molecular Formula:
C58H99O6P
Molecular Weight:
923.398
Di(alpha-tocopherol) Phosphate
CAS No.: 311313-37-8
Cat. No.: VC0126880
Molecular Formula: C58H99O6P
Molecular Weight: 923.398
* For research use only. Not for human or veterinary use.
Specification
| Description | Di(α-tocopherol) Phosphate is used as a vitamin E supplement. |
|---|---|
| CAS No. | 311313-37-8 |
| Molecular Formula | C58H99O6P |
| Molecular Weight | 923.398 |
| IUPAC Name | [(2S)-2,5,7,8-tetramethyl-2-[(4S,8S)-4,8,12-trimethyltridecyl]-3,4-dihydrochromen-6-yl] [(2R)-2,5,7,8-tetramethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-3,4-dihydrochromen-6-yl] hydrogen phosphate |
| Standard InChI | InChI=1S/C58H99O6P/c1-39(2)23-17-25-41(5)27-19-29-43(7)31-21-35-57(15)37-33-51-49(13)53(45(9)47(11)55(51)61-57)63-65(59,60)64-54-46(10)48(12)56-52(50(54)14)34-38-58(16,62-56)36-22-32-44(8)30-20-28-42(6)26-18-24-40(3)4/h39-44H,17-38H2,1-16H3,(H,59,60)/t41-,42+,43-,44+,57-,58+ |
| Standard InChI Key | XEGGCVLVTDELSB-DPVYBCKMSA-N |
| SMILES | CC1=C(C(=C(C2=C1OC(CC2)(C)CCCC(C)CCCC(C)CCCC(C)C)C)OP(=O)(O)OC3=C(C4=C(C(=C3C)C)OC(CC4)(C)CCCC(C)CCCC(C)CCCC(C)C)C)C |
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